Cas no 163136-09-2 (Erysengalensein C)

• Product name: Erysengalensein C
• CAS No: 163136-09-2
• MF: C₂₆H₂₈O₇
• MW: 452.496328353882
• CID: 6766818

Erysengalensein C Chemical and Physical Properties

Names and Identifiers

• 5,2',4'-Trihydroxy-5'-methoxy-8-(gamma,gamma-dimethylallyl)-2'',2''-dimethylpyrano[5'',6'':6,7]isoflavanone
• Erysengalensein C

• Inchi： 1S/C26H28O7/c1-13(2)6-7-15-24-14(8-9-26(3,4)33-24)22(29)21-23(30)17(12-32-25(15)21)16-10-20(31-5)19(28)11-18(16)27/h6,8-11,17,27-29H,7,12H2,1-5H3/t17-/m1/s1
• InChI Key： HOSXKMFHZJEWMA-QGZVFWFLSA-N
• SMILES： C12OC(C)(C)C=CC1=C(O)C1C(=O)[C@@H](C3C(O)=CC(O)=C(OC)C=3)COC=1C=2C/C=C(\C)/C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• XLogP3: 3.146

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 8-prenylated isoflavanones